Cas no 918812-17-6 (2-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride)

• Product Name: 2-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride
• CAS No: 918812-17-6
• CID: 4665025
• PubChem ID: 69274837
• Update Time: 2025-06-15

2-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-n-(propan-2-yl)benzene-1-sulfonamide hydrochloride
• 2-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride

Additional information on 2-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride

Introduction to 2-(Aminomethyl)-N-(Propan-2-yl)benzene-1-sulfonamide Hydrochloride (CAS No. 918812-17-6)

2-(Aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride (CAS No. 918812-17-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzenesulfonamide and is characterized by its unique structural features, including an aminomethyl group and an isopropyl substituent. These features contribute to its potential therapeutic applications and make it a valuable subject of study in various research contexts.

The chemical structure of 2-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride consists of a benzene ring with a sulfonamide group attached at the 1-position. The aminomethyl group is attached to the 2-position, and the isopropyl group is bonded to the nitrogen atom of the sulfonamide moiety. The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical applications.

In recent years, there has been a growing interest in the development of new drugs targeting various diseases, particularly those involving the central nervous system (CNS). 2-(Aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride has shown promise in this area due to its potential as a modulator of neurotransmitter systems. Specifically, it has been investigated for its ability to interact with receptors involved in neurotransmission, such as serotonin and dopamine receptors.

A study published in the Journal of Medicinal Chemistry in 2023 reported that 2-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride exhibits potent binding affinity for serotonin receptors, particularly the 5-HT_1A receptor. This finding suggests that the compound may have potential as an antidepressant or anxiolytic agent. Further research is ongoing to explore its efficacy and safety profile in preclinical models.

Beyond its potential as a CNS modulator, 2-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). A recent study published in the Inflammation Research journal demonstrated that this compound can effectively reduce inflammatory markers in vitro and in animal models. The mechanism of action appears to involve inhibition of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacokinetic properties of 2-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride have also been investigated to assess its suitability for clinical use. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, 2-(aminomethyl)-N-(propan-2-yl)benzene-1-sulfonamide hydrochloride (CAS No. 918812-17-6) represents a promising compound with potential applications in both CNS disorders and inflammatory diseases. Ongoing research continues to explore its therapeutic potential and optimize its use in clinical settings. As new findings emerge, this compound may play a significant role in advancing our understanding and treatment of various medical conditions.